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Compound of Interest

Compound Name: Agistatin D

Cat. No.: B596001 Get Quote

Initial investigations into the fungal metabolite Agistatin D have revealed its primary role as an

inhibitor of cholesterol biosynthesis. While its classification by some suppliers suggests a

potential role in immunology and inflammation, detailed scientific literature and quantitative

data specifically elucidating its anti-inflammatory properties and mechanism of action are

currently unavailable.

Agistatin D is a pyranacetal natural product that has been isolated from fungi such as

Fusarium sp. and Penicillium agaricoides. Its chemical formula is C₁₁H₁₄O₄ and its molecular

weight is 210.23 g/mol . The primary established biological activity of Agistatin D is the

inhibition of the cholesterol biosynthesis pathway.

Current Landscape of Agistatin D Research
A comprehensive review of available scientific literature and supplier databases indicates a

significant gap in the understanding of Agistatin D's application in anti-inflammatory research.

While the compound is commercially available and sometimes categorized under "Immunology

& Inflammation," there is a notable absence of published studies detailing its effects on key

inflammatory pathways such as NF-κB and MAPK. Consequently, quantitative data (e.g., IC50

values for inflammatory targets) and established experimental protocols for its use in anti-

inflammatory studies are not available at this time.
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The structural characteristics of Agistatin D and its known bioactivity as a cholesterol

biosynthesis inhibitor may suggest potential, yet unexplored, anti-inflammatory effects. The

intricate link between lipid metabolism and inflammation is a well-established area of research.

To ascertain the viability of Agistatin D as a novel anti-inflammatory agent, further investigation

is required.

Future research endeavors would need to focus on:

In vitro assays: To evaluate the effect of Agistatin D on the production of pro-inflammatory

cytokines (e.g., TNF-α, IL-6, IL-1β) in cell-based models of inflammation.

Signaling Pathway Analysis: To determine if Agistatin D modulates key inflammatory

signaling cascades, such as the NF-κB and MAPK pathways, through techniques like

western blotting and reporter gene assays.

Enzymatic Assays: To investigate the direct inhibitory effects of Agistatin D on key

inflammatory enzymes like cyclooxygenases (COX-1 and COX-2).

In vivo studies: To assess the anti-inflammatory efficacy of Agistatin D in animal models of

inflammation.

Without such foundational research, the development of detailed application notes and

experimental protocols for the use of Agistatin D in anti-inflammatory research is not feasible.

The scientific community awaits primary research to uncover the potential of this natural

product in the field of inflammation.
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Research]. BenchChem, [2025]. [Online PDF]. Available at:
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inflammatory-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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